Cas no 312619-41-3 (Iron(III) p-toluenesulfonate hexahydrate)

• Product Name: Iron(III) p-toluenesulfonate hexahydrate
• CAS No: 312619-41-3
• MF: C₂₁H₃₃FeO₁₅S₃
• MW: 677.5177257061
• MDL: MFCD00799557
• CID: 67590
• PubChem ID: 24870013
• Update Time: 2025-08-03

Iron(III) p-toluenesulfonate hexahydrate Chemical and Physical Properties

Names and Identifiers

• Iron(III) p-toluenesulfonate hexahydrate
• Iron(III) 4-methylbenzenesulfonate hexahydrate
• amp
• Iron(III) p-toluenes
• IRON(III) P-TOLUENESULFONATE HEXAHYDRAT&amp
• IRON(III) P-TOLUENESULFONATE HEXAHYDRATE , TECH.
• Benzenesulfonicacid, 4-methyl-, iron(3+) salt, hexahydrate (9CI)
• Iron(III) p-toluenesulfonate(hexahydrate)
• AKOS025310970
• H10508
• iron(3+);4-methylbenzenesulfonate;hexahydrate
• FT-0655933
• 312619-41-3
• MFCD00799557
• A820776
• C21H33FeO15S3
• Iron(III) p-toluenesulfonate
• FACZRMXNSYHQMG-UHFFFAOYSA-K
• DB-025146

• MDL： MFCD00799557
• Inchi： 1S/3C7H8O3S.Fe.6H2O/c3*1-6-2-4-7(5-3-6)11(8,9)10;;;;;;;/h3*2-5H,1H3,(H,8,9,10);;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： FACZRMXNSYHQMG-UHFFFAOYSA-K
• SMILES： [Fe+3].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 677.03300
• Monoisotopic Mass: 677.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: solid
• PSA: 252.12000
• LogP: 5.55140
• Solubility: Not determined

Iron(III) p-toluenesulfonate hexahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates